Cas no 2640904-13-6 (6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• CAS No: 2640904-13-6
• MF: C₁₃H₁₄F₂N₆O
• MW: 308.286668300629
• CID: 5318402
• PubChem ID: 168003654
• Update Time: 2025-06-11

6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2640904-13-6
• 6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• 6-(Difluoromethyl)-2-[4-(2-pyrimidinyl)-1-piperazinyl]-4(3H)-pyrimidinone

• Inchi： 1S/C13H14F2N6O/c14-11(15)9-8-10(22)19-13(18-9)21-6-4-20(5-7-21)12-16-2-1-3-17-12/h1-3,8,11H,4-7H2,(H,18,19,22)
• InChI Key： MKUVYBDGTMUJGU-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC=CC=N3)CC2)=NC(C(F)F)=CC(=O)N1

Computed Properties

• Exact Mass: 312.15101554g/mol
• Monoisotopic Mass: 312.15101554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.6±55.0 °C(Predicted)
• pka: 8.76±0.50(Predicted)

Additional information on 6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

Introduction to 6-(Difluoromethyl)-2-[4-(Pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS No. 2640904-13-6)

6-(Difluoromethyl)-2-[4-(Pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS No. 2640904-13-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a dihydropyrimidinone, is characterized by its unique structural features, including a difluoromethyl group and a pyrimidine-piperazine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of 6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one is defined by its molecular formula C₁₇H₁₈F₂N₅O and molecular weight of 350.35 g/mol. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the pyrimidine-piperazine moiety provides specific binding properties to target receptors or enzymes. These characteristics make it a promising candidate for drug development.

Recent studies have highlighted the potential of 6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This selective inhibition minimizes toxicity to normal cells, making it a promising candidate for cancer therapy.

The pharmacokinetic properties of 6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a long half-life, which are crucial factors for effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings suggest that the compound is well-tolerated and has the potential to be developed into a novel therapeutic agent.

In conclusion, 6-(difluoromethyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS No. 2640904-13-6) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a novel drug candidate.